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Compound of Interest

Butanedinitrile, 2,3-diethyl-2,3-
Compound Name:
dimethyl-

Cat. No.: B145516

Proper disposal of Butanedinitrile, 2,3-diethyl-2,3-dimethyl- is critical due to its significant
health and environmental hazards. This substance is classified as acutely toxic and requires
strict adherence to hazardous waste regulations. The following procedures provide essential,
step-by-step guidance for researchers, scientists, and drug development professionals to
ensure safe handling and disposal.

Immediate Safety and Hazard Information

Based on its GHS classification, Butanedinitrile, 2,3-diethyl-2,3-dimethyl- presents a severe
toxicity risk. A significant percentage of classifications indicate it can be fatal if swallowed,
inhaled, or in contact with skin, and it is also harmful to aquatic life.[1] Always handle this
chemical within a certified chemical fume hood while wearing appropriate Personal Protective
Equipment (PPE).

Required Personal Protective Equipment (PPE):
» Gloves: Chemical-resistant gloves (e.g., nitrile rubber).
o Eye Protection: Chemical safety goggles or a face shield.

o Body Protection: A lab coat is mandatory.
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» Respiratory Protection: Use only in a chemical fume hood. For spills or situations with
inadequate ventilation, a self-contained breathing apparatus may be necessary.[2]

Hazard Classification Summary

The following table summarizes the GHS hazard classifications for Butanedinitrile, 2,3-
diethyl-2,3-dimethyl-.

Hazard Statement GHS Classification Code Signal Word
Fatal if swallowed H300 Danger
Fatal in contact with skin H310 Danger
Fatal if inhaled H330 Danger
Harmful to aquatic life with
_ H412
long lasting effects
Harmful if swallowed
(classification varies by data H302 Warning

source)

Data sourced from PubChem CID 145087. The percentages associated with classifications
indicate variance across different data contributors.[1]

Step-by-Step Disposal Protocol

Disposal of this chemical must comply with federal and state regulations, such as the
Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).
[3][4] Never pour this chemical down the drain or dispose of it in regular trash.[5][6]

Step 1: Waste Identification and Segregation

o Classify as Hazardous Waste: Due to its acute toxicity, Butanedinitrile, 2,3-diethyl-2,3-
dimethyl- must be managed as a hazardous waste.[1] Depending on its use, it may fall
under the EPA's "P-list" of acutely toxic wastes.[3]
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e Segregate Waste: Store this waste separately from other chemical waste streams.
Specifically, keep it away from incompatible materials like strong oxidizing agents.[7][8] Use
physical barriers or secondary containment to separate incompatible chemicals.[3]

Step 2: Select an Appropriate Waste Container

o Compatibility: Use a container made of a material chemically compatible with nitriles. High-
density polyethylene (HDPE) or glass containers are often suitable. Do not use metal
containers for acids or bases.[9]

» Condition: The container must be in good condition, free from leaks or damage, and have a
secure, leak-proof lid.[3]

» Original Container: If possible and the container is in good condition, using the original
product container is a good practice.[7]

Step 3: Label the Waste Container

o Label Immediately: Affix a hazardous waste label to the container before adding any waste.
e Required Information: The label must include:

o The words "Hazardous Waste".[4]

o The full chemical name: "Butanedinitrile, 2,3-diethyl-2,3-dimethyl-".

o A clear description of the associated hazards (e.g., "Acutely Toxic," "Poison").[4]

o The date when waste was first added to the container.

Step 4: Accumulate Waste in a Satellite Accumulation
Area (SAA)

» Designated Location: Store the labeled waste container in a designated Satellite
Accumulation Area (SAA), which must be at or near the point of generation and under the
control of laboratory personnel.[4][5][7]
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» Keep Container Closed: Keep the waste container securely closed at all times, except when
adding waste.[5][7]

e Accumulation Limits: Adhere to the strict accumulation limits for hazardous waste. For
acutely toxic (P-listed) wastes, the limit is 1 quart of liquid or 1 kilogram of solid waste.[5]

Waste Type Maximum SAA Accumulation Limit
General Hazardous Waste 55 gallons
Acutely Toxic (P-listed) 1 quart (liquid) or 1 kg (solid)

Once an accumulation limit is reached, the waste must be removed from the laboratory within
three calendar days.[5][7]

Step 5: Arrange for Final Disposal

o Contact EHS: When the container is nearly full or the accumulation time limit is approaching,
contact your institution's Environmental Health and Safety (EHS) department to request a
waste pickup.[5]

» Professional Disposal: The EHS department will arrange for the transport of the waste to a
licensed hazardous waste disposal facility, where it will be managed through methods like
controlled incineration.[6][10]

Emergency Spill Procedures

In the event of a spill, immediate and safe response is crucial.

Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, typically by working within a fume hood.

Control: Prevent the spill from spreading. Do not let the product enter drains.[11]

Absorb: For small spills, cover the material with an inert absorbent material such as a 1:1:1
mixture of sodium carbonate, clay cat litter (bentonite), and sand.[2]
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o Collect: Carefully scoop the absorbed material into a suitable, closed container for disposal
as hazardous waste.[11]

o Decontaminate: Clean the spill area thoroughly.
o Report: Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of Butanedinitrile,
2,3-diethyl-2,3-dimethyl-.
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Caption: Workflow for the safe disposal of acutely toxic chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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